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Introduction

NP-C86 is a novel small-molecule compound designed to investigate and modulate metabolic

pathways in human adipocytes. It functions by stabilizing the long noncoding RNA, Growth

Arrest-Specific Transcript 5 (lncRNA GAS5).[1][2][3] In metabolic disorders like Type 2 Diabetes

(T2D), GAS5 levels are often downregulated in adipocytes, leading to impaired insulin signaling

and reduced glucose uptake.[1][4] NP-C86 offers a targeted approach to counteract this

downregulation by preventing the degradation of GAS5.[2][3] These application notes provide

researchers, scientists, and drug development professionals with detailed protocols and data

regarding the use of NP-C86 to study insulin sensitivity and metabolic function in human

adipocytes.

Mechanism of Action

NP-C86 stabilizes GAS5 levels by disrupting its interaction with UPF-1, a key RNA helicase in

the nonsense-mediated decay (NMD) pathway.[1][2] The GAS5 transcript contains a premature

termination codon, making it a natural target for NMD-mediated degradation.[1] By binding to

GAS5, NP-C86 sterically hinders the binding of UPF-1, thereby preventing the degradation of

the lncRNA.[3] The resulting increase in cellular GAS5 levels enhances the expression of the

insulin receptor (IR), improves insulin signaling, and boosts glucose uptake in adipocytes.[1][3]
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Caption: Mechanism of NP-C86 action on lncRNA GAS5.

Data Presentation
The following tables summarize the observed effects of NP-C86 treatment on human

adipocytes based on in-vitro and supportive in-vivo studies.

Table 1: Effects of NP-C86 on Gene and Protein Expression in Human Adipocytes
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Target Molecule Analytical Method Observed Effect Reference

lncRNA GAS5 qRT-PCR Significant Increase [1][3][4]

Insulin Receptor (IR)

mRNA
qRT-PCR Significant Increase [2]

Insulin Receptor (IR)

Protein
Western Blot Significant Increase [1][2]

Pro-inflammatory

Genes

Transcriptomics

(RNA-seq)

Significant

Downregulation
[2][3]

Insulin Signaling

Pathway Genes

Transcriptomics

(RNA-seq)

Significant

Upregulation
[1][5]

Metabolic Pathway

Genes

Transcriptomics

(RNA-seq)

Significant

Upregulation
[1][5]

Table 2: Functional Effects of NP-C86 on Human Adipocytes

Functional Assay Key Metric Observed Effect Reference

Glucose Uptake
2-Deoxyglucose

Assay

Improved Glucose

Uptake
[1][2][4]

Insulin Signaling

Phosphorylation of

downstream targets

(e.g., AKT)

Enhanced Insulin

Signaling
[1][2][3]

Inflammatory

Response

Cytokine/Chemokine

Secretion

Reduced

Inflammatory

Signaling

[2][3]

Signaling Pathway Visualization
Treatment of human adipocytes with NP-C86 initiates a signaling cascade that enhances

insulin sensitivity and metabolic function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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